N-(2-methoxyethyl)-3-(4-methoxyphenyl)pyrrolidine-1-carboxamide
Description
N-(2-methoxyethyl)-3-(4-methoxyphenyl)pyrrolidine-1-carboxamide, also known as URB597, is a selective inhibitor of fatty acid amide hydrolase (FAAH). FAAH is an enzyme that breaks down endocannabinoids, which are naturally occurring cannabinoids in the body. By inhibiting FAAH, URB597 increases the levels of endocannabinoids in the body, which can have various biochemical and physiological effects.
Scientific Research Applications
Structural and Conformational Analysis
The structural and conformational properties of compounds related to N-(2-methoxyethyl)-3-(4-methoxyphenyl)pyrrolidine-1-carboxamide have been extensively studied to understand their potential as antineoplastic agents. For example, the crystal structure and molecular conformation of 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, a compound with potential antineoplastic activity, have been analyzed through X-ray analysis and AM1 molecular orbital methods. This research contributes to the understanding of how structural variations can impact biological activity and drug design (Banerjee et al., 2002).
Synthesis and Cytotoxicity of Derivatives
New derivatives with structures similar to N-(2-methoxyethyl)-3-(4-methoxyphenyl)pyrrolidine-1-carboxamide have been synthesized and evaluated for their cytotoxic activities. For instance, 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides were synthesized and assessed for in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. This research highlights the potential therapeutic applications of these compounds in cancer treatment (Hassan et al., 2014).
Antitubercular and Antibacterial Activities
Compounds structurally related to N-(2-methoxyethyl)-3-(4-methoxyphenyl)pyrrolidine-1-carboxamide have been explored for their antitubercular and antibacterial activities. Pyrrolo[3,2-b]pyridine-3-carboxamide linked 2-methoxypyridine derivatives, for example, showed potent anti-TB activity and significant antibacterial activity against Escherichia coli and Staphylococcus aureus strains. This suggests the potential of these compounds as molecular scaffolds for developing new antitubercular and antibacterial agents (Bodige et al., 2019).
Polymorphic Modifications and Diuretic Properties
The discovery of polymorphic modifications of compounds related to N-(2-methoxyethyl)-3-(4-methoxyphenyl)pyrrolidine-1-carboxamide, such as 6-Hydroxy-N-(4-methoxyphenyl)-4-oxo-2,4-dihydro-1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide, has been significant. These modifications have strong diuretic properties, indicating potential applications in developing new hypertension remedies (Shishkina et al., 2018).
properties
IUPAC Name |
N-(2-methoxyethyl)-3-(4-methoxyphenyl)pyrrolidine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O3/c1-19-10-8-16-15(18)17-9-7-13(11-17)12-3-5-14(20-2)6-4-12/h3-6,13H,7-11H2,1-2H3,(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBBHICVYVDOPAX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)N1CCC(C1)C2=CC=C(C=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methoxyethyl)-3-(4-methoxyphenyl)pyrrolidine-1-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-((1-((4'-methoxy-[1,1'-biphenyl]-4-yl)sulfonyl)azetidin-3-yl)oxy)-1,6-dimethylpyridin-2(1H)-one](/img/structure/B2780874.png)
![1-benzoyl-N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)piperidine-4-carboxamide](/img/structure/B2780884.png)
![N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-2-(4-chlorophenoxy)acetamide hydrochloride](/img/structure/B2780885.png)
![3,4-dimethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide](/img/structure/B2780888.png)
![8-(2,4-dimethylphenyl)-3-(2-methoxyethyl)-1-methyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione](/img/structure/B2780893.png)
